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Compound of Interest

Compound Name: 5-Chloro-6-methoxypicolinic acid

Cat. No.: B580358 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

Laboratory Safety and Chemical Handling

The proper disposal of 5-Chloro-6-methoxypicolinic acid, a halogenated organic compound,

is critical to ensure laboratory safety and environmental protection. While a specific Safety Data

Sheet (SDS) for 5-Chloro-6-methoxypicolinic acid (CAS No. 1214373-91-7) is not readily

available, this guide synthesizes safety and disposal information from SDSs of structurally

similar compounds, including picolinic acid, 6-chloropicolinic acid, and 2-chloro-6-

methoxyisonicotinic acid, alongside general chemical waste guidelines.[1][2][3]

Immediate Safety and Handling Precautions
Before handling 5-Chloro-6-methoxypicolinic acid, it is imperative to consult the general

safety protocols for handling halogenated carboxylic acids. Personal protective equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][3][4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).[4]

Skin and Body Protection: A lab coat or chemical-resistant apron is required.[4]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[4]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Quantitative Data from Structurally Similar
Compounds
The following table summarizes key hazard and safety information from the SDSs of

compounds structurally related to 5-Chloro-6-methoxypicolinic acid. This data should be

used as a conservative guide in the absence of specific information.

Property
Picolinic Acid (CAS
98-98-6)

6-Chloropicolinic
Acid (CAS 4684-94-
0)

2-Chloro-6-
methoxyisonicotini
c acid (CAS 15855-
06-8)

GHS Hazard

Statements

H302 (Harmful if

swallowed), H318

(Causes serious eye

damage)

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)

H335 (May cause

respiratory irritation)[2]

Signal Word Danger[6] Warning Warning[2]

Precautionary

Statements

P280 (Wear protective

gloves/eye

protection/face

protection),

P305+P351+P338 (IF

IN EYES: Rinse

cautiously with

water...)[1]

P261 (Avoid breathing

dust/fume/gas/mist/va

pors/spray), P280

(Wear protective

gloves/protective

clothing/eye

protection/face

protection)[3]

P261 (Avoid breathing

dust/fume/gas/mist/va

pors/spray), P271

(Use only outdoors or

in a well-ventilated

area)[2]

Incompatible Materials

Strong oxidizing

agents, Strong bases,

Amines[2][3]

Strong oxidizing

agents, Strong bases,

Amines[3]

Strong oxidizing

agents

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www-s3-live.kent.edu/s3fs-root/s3fs-public/acidbasenuetralization.pdf?VersionId=UYIdc.9Ug_MeWTSASLZj0vbLeR2SubKu
https://www.fishersci.com/store/msds?partNumber=AAH5016803&productDescription=2-CHLRO-6-METHOXYPYRIDN-4-C+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b580358?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5016803&productDescription=2-CHLRO-6-METHOXYPYRIDN-4-C+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5016803&productDescription=2-CHLRO-6-METHOXYPYRIDN-4-C+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/P2061_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5016803&productDescription=2-CHLRO-6-METHOXYPYRIDN-4-C+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5016803&productDescription=2-CHLRO-6-METHOXYPYRIDN-4-C+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
The recommended disposal procedure for 5-Chloro-6-methoxypicolinic acid involves

neutralization of its acidic nature followed by disposal as a halogenated organic waste. This

protocol is based on established procedures for carboxylic acids and halogenated compounds.

[7][8]

Experimental Protocol: Neutralization of 5-Chloro-6-methoxypicolinic Acid Waste

Preparation:

Perform the entire procedure in a certified chemical fume hood.

Wear all required PPE as detailed above.

Prepare a dilute solution of the 5-Chloro-6-methoxypicolinic acid waste. If it is in a solid

form, dissolve it in a minimal amount of a suitable solvent (e.g., water, if soluble, or a

water-miscible organic solvent).

Neutralization:

Carboxylic acids can be neutralized with a weak base.[7][9][10] Prepare a dilute solution of

a base such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).

Slowly add the basic solution to the acidic waste solution with constant stirring. Be

cautious as this reaction may produce carbon dioxide gas, leading to effervescence.[7]

Monitor the pH of the solution using a calibrated pH meter or pH paper. Continue adding

the base until the pH is between 6.0 and 8.0.[5]

Collection and Labeling:

Once neutralized, the solution should be collected in a designated, properly labeled waste

container for halogenated organic waste.[8]

The label should clearly state "Halogenated Organic Waste" and list all components of the

solution, including the neutralized salt of 5-Chloro-6-methoxypicolinic acid and the

solvent.
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Final Disposal:

The sealed and labeled waste container must be disposed of through your institution's

hazardous waste management program.[1][2][3] Do not pour down the drain.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 5-Chloro-6-
methoxypicolinic acid.
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Caption: Logical workflow for the safe disposal of 5-Chloro-6-methoxypicolinic acid.
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This comprehensive guide provides the necessary procedural information to ensure the safe

handling and disposal of 5-Chloro-6-methoxypicolinic acid in a laboratory setting. Adherence

to these protocols is essential for the safety of all personnel and for maintaining environmental

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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